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Compound of Interest

Sodium phosphate dibasic
Compound Name:
dodecahydrate

Cat. No. B158122

Introduction

Sodium phosphate dibasic (NazHPOa4) is a fundamental component in many biological and
chemical laboratories, primarily utilized in the formulation of phosphate buffers. The
dodecahydrate form (NazHPOa4-12H20) is a crystalline salt that is convenient for preparing
agueous solutions. Accurate preparation of stock solutions is critical for ensuring experimental
reproducibility in various applications, including cell culture, protein chemistry, and molecular
biology assays. This document provides a detailed protocol for the preparation of sodium
phosphate dibasic dodecahydrate stock solutions.

Materials and Equipment

» Sodium Phosphate Dibasic Dodecahydrate (NazHPO4:12H20)

Deionized or distilled water

Analytical balance

Weighing paper or boat

Beakers or flasks of appropriate volume
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Graduated cylinders

Sterile storage bottles

Quantitative Data Summary

Magnetic stirrer and stir bar

pH meter (optional, for buffer preparation)

The molecular weight of sodium phosphate dibasic dodecahydrate is 358.14 g/mol [1][2][3]

[4]. This value is the basis for all molarity calculations. The table below provides the mass of

Na:HPOa4:12H20 required to prepare stock solutions of common molarities and volumes.

Desired Concentration (M)

Mass of NazHPO4-12H20

Desired Volume (mL)

(9)

0.1 100 3.58
0.1 500 17.91
0.1 1000 (1 L) 35.81
0.5 100 17.91
0.5 500 89.54
0.5 1000 (1 L) 179.07
1.0 100 35.81
1.0 500 179.07
1.0 1000 (1 L) 358.14

Experimental Protocol

This protocol details the steps for preparing a stock solution of sodium phosphate dibasic

dodecahydrate.
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4.1. Calculation of Required Mass: Determine the desired concentration (M) and final volume
(V) of the stock solution. Use the following formula to calculate the mass (m) of sodium
phosphate dibasic dodecahydrate required:

m (g) =M (mol/L) * V (L) * 358.14 ( g/mol )

4.2. Weighing the Reagent:

e Place a clean, dry weighing boat on the analytical balance and tare to zero.

o Carefully weigh the calculated mass of sodium phosphate dibasic dodecahydrate.
4.3. Dissolving the Reagent:

» Transfer the weighed salt into a beaker or flask containing a volume of deionized or distilled
water that is approximately 80% of the final desired volume.

e Add a magnetic stir bar to the beaker/flask and place it on a magnetic stirrer.

 Stir the solution until the sodium phosphate dibasic dodecahydrate is completely
dissolved. Gentle heating may be applied to expedite dissolution, but ensure the solution
cools to room temperature before final volume adjustment.

4.4. Final Volume Adjustment:

e Once the salt is fully dissolved, quantitatively transfer the solution to a graduated cylinder of
the appropriate size.

» Rinse the beaker/flask with a small amount of deionized or distilled water and add the rinsing
to the graduated cylinder to ensure all the salt is transferred.

o Carefully add deionized or distilled water to reach the final desired volume. Ensure the
bottom of the meniscus is aligned with the volume mark.

4.5. Storage:

o Transfer the prepared stock solution into a clearly labeled, sterile storage bottle.
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» For long-term storage, sterile filtration through a 0.22 um filter is recommended.

e The solution is stable at room temperature. However, some crystallization may occur if
stored at 4°C, which can be redissolved by warming and stirring[5][6].

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the protocol for preparing a sodium
phosphate dibasic dodecahydrate stock solution.
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Preparation Steps

1. Calculate Mass
of Na2HPQO4-12H20

2. Weigh Calculated
Mass of Salt

3. Dissolve Salt in ~80%
of Final Volume of Water

5. Transfer to a
Labeled Storage Bottle

Finalization
4. Adjust to Final
Volume with Water

:

Output

Stock Solution of

Sodium Phosphate
Dibasic Dodecahydrate

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of sodium phosphate dibasic

dodecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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